Cas no 5231-86-7 (3-Cyclobutene-1,2-dione, 3-hydroxy-4-methoxy-)
5231-86-7 structure
Product Name:3-Cyclobutene-1,2-dione, 3-hydroxy-4-methoxy-
3-Cyclobutene-1,2-dione, 3-hydroxy-4-methoxy- Chemical and Physical Properties
Names and Identifiers
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- 3-Cyclobutene-1,2-dione, 3-hydroxy-4-methoxy-
- 1-Methoxy-2-hydroxycyclobutene-3,4-dione
- 3-hydroxy-4-methoxycyclobut-3-ene-1,2-dione
- SCHEMBL88301
- 5231-86-7
- DTXSID90536540
-
- Inchi: 1S/C5H4O4/c1-9-5-3(7)2(6)4(5)8/h7H,1H3
- InChI Key: GZRYKHBCKGAEHM-UHFFFAOYSA-N
- SMILES: O(C)C1C(C(C=1O)=O)=O
Computed Properties
- Exact Mass: 128.01092
- Monoisotopic Mass: 128.01095860g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 9
- Rotatable Bond Count: 1
- Complexity: 213
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.4
- Topological Polar Surface Area: 63.6Ų
Experimental Properties
- PSA: 63.6
3-Cyclobutene-1,2-dione, 3-hydroxy-4-methoxy- Related Literature
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Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
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2. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
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Manickam Bakthadoss,Tadiparthi Thirupathi Reddy,Vishal Agarwal,Duddu S. Sharada Chem. Commun., 2022,58, 1406-1409
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Gang Pan,Yi-jie Bao,Jie Xu,Tao Liu,Cheng Liu,Yan-yan Qiu,Xiao-jing Shi,Hui Yu,Ting-ting Jia,Xia Yuan,Ze-ting Yuan,Yi-jun Cao RSC Adv., 2016,6, 42109-42119
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J. Zagora,M. Voslař,L. Schreiberová,I. Schreiber Phys. Chem. Chem. Phys., 2002,4, 1284-1291
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